2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile

• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol
• IUPAC Name: 2-amino-6-(3-methoxyphenyl)sulfinylbenzonitrile
• InChI: InChI=1S/C14H12N2O2S/c1-18-10-4-2-5-11(8-10)19(17)14-7-3-6-13(16)12(14)9-15/h2-8H,16H2,1H3
• InChI Key: DTAPEXKJTDIXLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)S(=O)C2=CC=CC(=C2C#N)N

Description

2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile is a useful research compound. Its molecular formula is C14H12N2O2S and its molecular weight is 272.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 0.73 g (2.7 mmol) of 2-fluoro-6-[(3-methoxyphenyl)sulfinyl]benzonitrile (Example 16) in 65 ml of MeOH/EtOH (2.5:4) was added 20 mL of concentrated NH4OH. This mixture was sealed in a glass-lined bomb and heated at 130° C. for 3 h. After solvent removal, the resultant concentrate was purified by flash column chromatography on silica gel with 5% MeOH in methylene chloride as the eluent. This resulted in 0.36 g (53%) of 2-amino-6-[(3-methoxyphenyl)sulfinyl]benzonitrile as a solid: mp 110°-114° C.; NMR. (Me2SO-d6, 200 MHz): δ 3.8 (s, 3H), 6.5 (br s, 2H); 7.1 (apparent d, 1H), 7.0 (apparent d, 2H), 7.2-7.3 (m, 2H), 7.5 (apparent t, 2H); mass spec (CI) 273 (M+ +1, 100%). Anal. Calc. for C14H12N2O2S: C, 61.75; H, 4.44; N, 10.29; S, 11.77. Found: C 61.65; H, 4.46; N, 10.21; S, 11.69.